Isobutyl 4-({4-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate

• Molecular Formula: C24H27NO7
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 2-methylpropyl 4-[[4-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-oxobutanoyl]amino]benzoate
• InChI: InChI=1S/C24H27NO7/c1-16(2)14-32-24(29)17-7-9-19(10-8-17)25-22(27)11-12-23(28)31-15-21(26)18-5-4-6-20(13-18)30-3/h4-10,13,16H,11-12,14-15H2,1-3H3,(H,25,27)
• InChI Key: BYAVANVJNLLNDZ-UHFFFAOYSA-N
• SMILES: CC(C)COC(=O)C1=CC=C(C=C1)NC(=O)CCC(=O)OCC(=O)C2=CC(=CC=C2)OC

Description

Isobutyl 4-({4-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate, also known as IBOP, is a synthetic compound that has gained attention in the scientific community due to its potential use as a research tool.

Mechanism of Action

Isobutyl 4-({4-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate binds selectively to the IP receptor, activating a signaling pathway that results in the production of cyclic adenosine monophosphate (cAMP). Increased cAMP levels lead to vasodilation, inhibition of platelet aggregation, and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have potent vasodilatory effects in vitro and in vivo. It also inhibits platelet aggregation and has anti-inflammatory effects. In addition, this compound has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One advantage of using Isobutyl 4-({4-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate in lab experiments is its high selectivity for the IP receptor, which allows for specific targeting of this receptor. However, this compound is a synthetic compound and may not fully mimic the effects of endogenous prostacyclin. In addition, this compound has a short half-life and may require frequent dosing in experiments.

Future Directions

Future research with Isobutyl 4-({4-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate could focus on its potential use as a therapeutic agent for cardiovascular diseases, such as hypertension and thrombosis. Additionally, further studies could explore the role of the IP receptor in regulating inflammation and pain, and the potential use of this compound in treating these conditions. Finally, the development of more potent and selective IP receptor agonists could lead to improved therapeutic options for a range of diseases.

Synthesis Methods

Isobutyl 4-({4-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate can be synthesized through a multistep process involving the reaction of 4-aminobenzoic acid with isobutyl chloroformate, followed by the reaction of the resulting intermediate with 2-(3-methoxyphenyl)-2-oxoethyl chloride and 4-oxobutanoyl chloride. The final product is then purified through column chromatography.

Scientific Research Applications

Isobutyl 4-({4-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate has been used in scientific research as a selective agonist for the prostacyclin receptor (IP receptor). The IP receptor plays a crucial role in regulating vascular tone and platelet aggregation, making it a potential target for the treatment of cardiovascular diseases. This compound has also been used to study the role of the IP receptor in regulating inflammation and pain.